Cas no 221156-65-6 (Benzyl 3-[(Chlorosulfonyl)methyl]benzoate)

• Product Name: Benzyl 3-[(Chlorosulfonyl)methyl]benzoate
• CAS No: 221156-65-6
• MF: C₁₅H₁₃ClO₄S
• MW: 324.779322385788
• CID: 2466084
• Update Time: 2023-08-06

Benzyl 3-[(Chlorosulfonyl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-[(Chlorosulfonyl)Methyl]benzoate
• Benzyl 3-[(Chlorosulfonyl)methyl]benzoate

• Inchi： 1S/C15H13ClO4S/c16-21(18,19)11-13-7-4-8-14(9-13)15(17)20-10-12-5-2-1-3-6-12/h1-9H,10-11H2
• InChI Key： MZZHUFMQLOYHFW-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=C(C(=O)OCC2C=CC=CC=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 437
• XLogP3: 3.9
• Topological Polar Surface Area: 68.8